Cas no 33433-77-1 (Pyridine,4-(5-methyl-3-isoxazolyl)-)
33433-77-1 structure
Product Name:Pyridine,4-(5-methyl-3-isoxazolyl)-
CAS No:33433-77-1
MF:C9H8N2O
MW:160.17262172699
CID:294232
PubChem ID:12848039
Update Time:2025-04-19
Pyridine,4-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine,4-(5-methyl-3-isoxazolyl)-
- 4-(5-Methyl-3-isoxazolyl)pyridine
- 5-Methyl-3-(pyridin-4-yl)isoxazole
- 33433-77-1
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- Inchi: 1S/C9H8N2O/c1-7-6-9(11-12-7)8-2-4-10-5-3-8/h2-6H,1H3
- InChI Key: CIZOSUGHIHBZLH-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C2C=CN=CC=2)=N1
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
Pyridine,4-(5-methyl-3-isoxazolyl)- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
33433-77-1 (Pyridine,4-(5-methyl-3-isoxazolyl)-) Related Products
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